Cas no 115787-83-2 (8-Acetoxypyrene-1,3,6-trisulfonic Acid Trisodium Salt Hydrate)

• Product Name: 8-Acetoxypyrene-1,3,6-trisulfonic Acid Trisodium Salt Hydrate
• CAS No: 115787-83-2
• MF: C₁₈H₉Na₃O₁₁S₃
• MW: 566.421774625778
• MDL: MFCD00135685
• CID: 130926
• PubChem ID: 13931984
• Update Time: 2025-05-26

8-Acetoxypyrene-1,3,6-trisulfonic Acid Trisodium Salt Hydrate Chemical and Physical Properties

Names and Identifiers

• 1,3,6-Pyrenetrisulfonicacid, 8-(acetyloxy)-, sodium salt (1:3)
• 8-Acetoxypyrene-1,3,6-trisulfonic acid trisodium salt
• trisodium,8-acetyloxypyrene-1,3,6-trisulfonate
• HPTS acetate
• biochemika,forfluorescence
• 1-ACETOXYPYRENE-3 6 8-TRISULFONIC ACID &
• Trisodium-8-acetoxypyrene-1,3,6-trisulfonate
• 1-ACETOXYPYRENE-3,6,8-TRISULFONIC ACID TRISODIUM SALT
• 1-Acetoxypyrene-3,6,8-trisulfonec Acid Trisodium Salt
• APTS [8-Acetoxypyrene-1,3,6-trisulfonic acid, trisodium salt]
• 8-Acetoxypyrene-1,3,6-trisulfonicacidtrisodiumsaltbiochemika,forfluorescence
• 8-ACETOXYPYRENE-1,3,6-TRISULFONIC ACID TRISODIUM SALT BIOCHEMIKA, FOR FLUORESCENCE 98%
• Sodium8-acetoxypyrene-1,3,6-trisulfonate
• AS-82273
• Sodium 8-acetoxypyrene-1,3,6-trisulfonate
• 115787-83-2
• 8-Acetoxypyrene-1,3,6-trisulfonicacidtri sodium salt
• DTXSID00552817
• Trisodium 8-acetyloxypyrene-1,3,6-trisulfonate
• trisodium;8-acetyloxypyrene-1,3,6-trisulfonate
• trisodium 8-(acetyloxy)pyrene-1,3,6-trisulfonate
• MFCD00135685
• G77968
• 8-Acetoxypyrene-1,3,6-trisulfonic Acid Trisodium Salt Hydrate

• MDL： MFCD00135685
• Inchi： 1S/C18H12O11S3.3Na/c1-8(19)29-13-6-14(30(20,21)22)10-4-5-12-16(32(26,27)28)7-15(31(23,24)25)11-3-2-9(13)17(10)18(11)12;;;/h2-7H,1H3,(H,20,21,22)(H,23,24,25)(H,26,27,28);;;/q;3*+1/p-3
• InChI Key： AVWTVIHOBLSYNA-UHFFFAOYSA-K
• SMILES： S(C1C=C(C2=CC=C3C(=CC(=C4C=CC=1C2=C43)S(=O)(=O)[O-])OC(C)=O)S(=O)(=O)[O-])(=O)(=O)[O-].[Na+].[Na+].[Na+]

Computed Properties

• Exact Mass: 565.90007
• Monoisotopic Mass: 565.90000747g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 35
• Rotatable Bond Count: 2
• Complexity: 1040
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 223Ų

Experimental Properties

• Color/Form: Yellow powder
• Density: No data available
• Melting Point: 238-248 °C (dec.)(lit.)
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: DMF: soluble
• PSA: 197.9
• Solubility: 2,5 dimethylfuran
• Vapor Pressure: No data available

8-Acetoxypyrene-1,3,6-trisulfonic Acid Trisodium Salt Hydrate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• FLUKA BRAND F CODES：8-10-21
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26-36
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes Pyrenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes

Additional information on 8-Acetoxypyrene-1,3,6-trisulfonic Acid Trisodium Salt Hydrate

Introduction to 8-Acetoxypyrene-1,3,6-trisulfonic Acid Trisodium Salt Hydrate (CAS No. 115787-83-2)

8-Acetoxypyrene-1,3,6-trisulfonic Acid Trisodium Salt Hydrate (CAS No. 115787-83-2) is a highly specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This trisodium salt hydrate of 8-acetoxypyrene-1,3,6-trisulfonic acid is characterized by its unique structural properties, which make it a valuable reagent in various biochemical applications. The compound’s ability to act as a chelating agent and its role in the synthesis of complex molecules have positioned it as a key player in modern drug development and material science.

The molecular structure of 8-Acetoxypyrene-1,3,6-trisulfonic Acid Trisodium Salt Hydrate consists of a pyrene core substituted with three sulfonic acid groups at the 1, 3, and 6 positions, each of which is further modified by an acetoxy group. This configuration imparts a high degree of solubility in polar solvents and makes the compound highly reactive in various chemical transformations. The trisodium salt form enhances its stability and usability in aqueous environments, making it particularly useful in biological assays and pharmaceutical formulations.

In recent years, 8-Acetoxypyrene-1,3,6-trisulfonic Acid Trisodium Salt Hydrate has been explored for its potential applications in drug discovery and development. Its sulfonate groups provide multiple sites for interaction with biological targets, making it an excellent candidate for designing novel therapeutic agents. For instance, researchers have utilized this compound in the synthesis of protease inhibitors and kinase inhibitors, which are critical in treating diseases such as cancer and inflammation.

One of the most compelling aspects of 8-Acetoxypyrene-1,3,6-trisulfonic Acid Trisodium Salt Hydrate is its role as a fluorescent probe. The pyrene core exhibits strong fluorescence properties when excited by UV light, allowing scientists to track its interactions within cellular environments. This has been particularly useful in studying enzyme kinetics and metabolic pathways. Recent studies have demonstrated its application in live-cell imaging techniques, where its high quantum yield makes it an ideal candidate for visualizing biological processes in real-time.

The compound’s versatility extends to material science as well. Due to its ability to form stable complexes with metal ions, 8-Acetoxypyrene-1,3,6-trisulfonic Acid Trisodium Salt Hydrate has been investigated for use in metal-organic frameworks (MOFs) and coordination polymers. These materials have potential applications in catalysis, gas storage, and separation technologies. The sulfonate groups facilitate strong coordination bonds with transition metals, enabling the design of highly selective and efficient catalysts for various chemical reactions.

From a synthetic chemistry perspective, 8-Acetoxypyrene-1,3,6-trisulfonic Acid Trisodium Salt Hydrate serves as a building block for more complex molecules. Its reactive sites allow for further functionalization through nucleophilic substitution reactions or metal-catalyzed cross-coupling reactions. This flexibility has enabled the creation of novel derivatives with tailored properties for specific applications. For example, researchers have modified this compound to develop new anticancer agents that target specific DNA sequences or inhibit key enzymes involved in tumor growth.

The pharmaceutical industry has also recognized the potential of 8-Acetoxypyrene-1,3,6-trisulfonic Acid Trisodium Salt Hydrate as a lead compound for drug development. Its structural features make it an attractive scaffold for designing molecules that can interact with biological targets at high affinity and selectivity. Several preclinical studies have shown promising results using derivatives of this compound in models of inflammation and cancer. These findings highlight its potential as a starting point for developing next-generation therapeutics.

Environmental science has not been left out either, 8-Acetoxypyrene-1,3,6-trisulfonic Acid Trisodium Salt Hydrate has been explored for its role in water purification technologies due to its ability to bind heavy metals effectively. Its high affinity for certain metal ions makes it an excellent candidate for developing adsorbent materials that can remove contaminants from wastewater. This application aligns with global efforts to develop sustainable solutions for environmental protection.

In conclusion, 8-Acetoxypyrene-1,3,6-trisulfonic Acid Trisodium Salt Hydrate (CAS No. 115787-83-2) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural properties and reactivity make it indispensable in drug discovery, material science, and environmental technology. As research continues to uncover new uses for this compound, 8-Acetoxypyrene-1, 3, 6-Trisulfonic Acid Trisodium Salt Hydrate is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.